Cas no 2171917-66-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
- 2171917-66-9
- EN300-1476300
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
-
- Inchi: 1S/C24H28N2O6/c1-2-3-8-16(13-22(27)26-32-15-23(28)29)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,2-3,8,13-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)
- InChI Key: HBGGKOSZHQYHQJ-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(NOCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476300-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476300-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-250mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-500mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-1000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-2500mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-5000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1476300-10000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171917-66-9 | 10000mg |
$14487.0 | 2023-09-29 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid is a highly specialized compound with the CAS number 2171917-66-9. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide moiety, and an acetic acid component. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective group in organic chemistry.
The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), where it temporarily blocks the amino terminus of amino acids during the synthesis process. This allows for precise control over the assembly of peptide chains. The integration of this group into the structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid indicates its potential role in facilitating controlled release mechanisms or targeted drug delivery systems.
Recent advancements in chemical synthesis have enabled the creation of more complex molecules like this one, which can be tailored for specific applications in pharmaceuticals and biotechnology. The heptanamide component of the molecule adds to its versatility, potentially enhancing its solubility or bioavailability when used in therapeutic contexts. Furthermore, the acetic acid moiety may contribute to its stability under physiological conditions.
Research into compounds with similar structures has shown promise in areas such as vaccine development, enzyme inhibition, and anticancer therapy. For instance, studies have demonstrated that Fmoc-containing peptides can be engineered to target specific cellular pathways, offering new avenues for disease treatment. The unique combination of functional groups in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid may make it an ideal candidate for further exploration in these fields.
In terms of synthesis, this compound likely requires a multi-step process involving precise control over reaction conditions to ensure high purity and yield. Techniques such as Mitsunobu reactions, peptide coupling, and protecting group strategies are commonly employed in the construction of such molecules. The use of advanced analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography would be essential to confirm the structure and properties of this compound.
The application of this compound extends beyond traditional pharmaceuticals. Its structural features make it a potential candidate for use in biosensors, nanotechnology, and material science. For example, the Fmoc group could serve as a recognition element in molecularly imprinted polymers (MIPs), enabling selective binding to specific analytes. Additionally, the heptanamide chain might contribute to the self-assembling properties of materials at the nanoscale.
From an environmental standpoint, understanding the degradation pathways and ecological impact of compounds like this is crucial. Research into their biodegradation under various conditions can provide insights into their sustainability and safety for large-scale applications. Studies on similar compounds have shown that certain functional groups can influence their persistence in natural environments, highlighting the importance of careful design considerations.
In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid represents a sophisticated molecule with diverse potential applications across multiple scientific disciplines. Its unique structure, incorporating advanced functional groups like the Fmoc moiety, positions it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new possibilities for its use, this compound stands at the forefront of innovation in chemistry and biotechnology.
2171917-66-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)